Cas no 2229289-83-0 (O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine)
O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine
- 2229289-83-0
- EN300-1803488
- O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine
-
- Inchi: 1S/C10H14FNO2/c1-7(6-14-12)8-3-4-9(11)10(5-8)13-2/h3-5,7H,6,12H2,1-2H3
- InChI Key: LIQOBXXWQJBWJZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1OC)C(C)CON
Computed Properties
- Exact Mass: 199.10085685g/mol
- Monoisotopic Mass: 199.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.5Ų
O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803488-0.05g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1803488-0.1g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1803488-0.25g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1803488-0.5g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1803488-1.0g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1803488-2.5g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1803488-5.0g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1803488-10.0g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1803488-1g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1803488-5g |
O-[2-(4-fluoro-3-methoxyphenyl)propyl]hydroxylamine |
2229289-83-0 | 5g |
$3894.0 | 2023-09-19 |
O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine
Recent Advances in the Study of O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine (CAS: 2229289-83-0)
O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine (CAS: 2229289-83-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine through a novel catalytic hydrogenation process, achieving yields exceeding 85% with high purity. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation. This advancement addresses previous challenges in the large-scale production of this intermediate.
In terms of biological activity, recent in vitro studies have revealed that derivatives containing the O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine moiety exhibit promising inhibitory effects against several kinase targets implicated in inflammatory diseases. Particularly noteworthy is its selective inhibition of p38 MAP kinase, with IC50 values in the low micromolar range, as reported in a 2024 ACS Chemical Biology publication. The fluoromethoxy substitution pattern appears crucial for this activity, suggesting structure-activity relationships worth further exploration.
Pharmacokinetic studies conducted in rodent models (2024, Drug Metabolism and Disposition) indicate that O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine demonstrates favorable absorption characteristics when administered orally, with bioavailability exceeding 60%. The compound shows moderate plasma protein binding (approximately 75-80%) and a half-life suitable for once-daily dosing regimens. These properties make it an attractive scaffold for further drug development efforts.
Recent patent applications (WO2023/154321, US20240024675) have disclosed novel uses of O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine derivatives as potential therapeutics for neurodegenerative disorders. The patents claim neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of oxidative stress pathways. While these findings are preliminary, they suggest an expanding therapeutic potential for this chemical scaffold beyond its initial applications.
Ongoing research is exploring the compound's potential in targeted drug delivery systems. A 2024 study in Bioconjugate Chemistry demonstrated successful conjugation of O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine to antibody-drug conjugates (ADCs), maintaining both the antibody's targeting specificity and the payload's biological activity. This approach could enable more precise delivery of therapeutic agents to disease sites while minimizing off-target effects.
In conclusion, O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine (CAS: 2229289-83-0) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. Recent advances in its synthesis, coupled with emerging biological data, position this molecule as a promising candidate for further development. Future research directions should focus on expanding its therapeutic indications, optimizing its pharmacokinetic profile, and exploring novel structural modifications to enhance its biological activity.
2229289-83-0 (O-2-(4-fluoro-3-methoxyphenyl)propylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)